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Compound of Interest

Compound Name: 2-Amino-5-bromopyrimidine

Cat. No.: B017363

An In-depth Technical Guide to 2-Amino-5-bromopyrimidine for Researchers and Drug
Development Professionals

Introduction

2-Amino-5-bromopyrimidine is a versatile heterocyclic compound that serves as a crucial
building block in the synthesis of a wide array of biologically active molecules.[1] Its unique
chemical structure, featuring a pyrimidine ring substituted with both an amino group and a
bromine atom, makes it a valuable intermediate in the fields of medicinal chemistry and
agrochemicals.[1] This guide provides a comprehensive overview of its physical and chemical
properties, experimental protocols for its synthesis, and its applications in modern drug
discovery and development. The stability and reactivity of this compound make it an ideal
choice for various synthetic pathways, facilitating the efficient production of complex target
compounds.[1]

Core Properties and Identification

Below is a summary of the key identification and physical properties of 2-Amino-5-
bromopyrimidine.
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Identifier Value

CAS Number 7752-82-1[1][2]

Molecular Formula CaH4BrNs[1][3][4]

Molecular Weight 174.00 g/mol [1][3]

IUPAC Name 5-bromopyrimidin-2-amine[3]
Synonyms 5-Bromo-2-pyrimidinamine[3][5]
MDL Number MFCD00012341[1]

PubChem CID 231310[1][3]

Physical and Chemical Properties

The physical and chemical characteristics of 2-Amino-5-bromopyrimidine are critical for its

handling, storage, and application in synthesis.

Property Value
White to light yellow or orange-green crystalline
Appearance
powder.[1][4][5]
Melting Point 241-243 °C[2] or 244 °C.[1]
. Insoluble in water; soluble in organic solvents
Solubility
such as ethanol and acetone.[5]
Purity Typically 298% (GC).[1][4]

Storage Conditions

Store at 2 - 8 °C in a cool, well-ventilated area.
[1][2] It is light-sensitive and should be stored

under an inert atmosphere (e.g., Argon).[2]

XLogP3-AA

0.5[3]

Hydrogen Bond Donor Count

1[3]

Spectral Data
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Spectral analysis is essential for the structural confirmation of 2-Amino-5-bromopyrimidine.
Key spectral data are available from various sources.

Spectral Data Type Availability
1H NMR Spectra available.[3][6]
13C NMR Spectra available.[6]

Data available, showing characteristic peaks at

Mass Spectrometry (GC-MS)
m/z 173 and 175.[3]

Infrared (IR) Spectroscopy FTIR and ATR-IR spectra are available.[3]

Raman Spectroscopy FT-Raman spectra are available.[3]

Experimental Protocols
Synthesis of 2-Amino-5-bromopyrimidine

A common and efficient method for the synthesis of 2-Amino-5-bromopyrimidine involves the
bromination of 2-aminopyrimidine.[5][7]

Objective: To synthesize 2-Amino-5-bromopyrimidine via electrophilic bromination of 2-
aminopyrimidine.

Materials:

2-Aminopyrimidine

N-Bromosuccinimide (NBS)

Acetonitrile (CH3CN)

Ice bath

Standard laboratory glassware and stirring apparatus

Procedure:
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Dissolve 2-aminopyrimidine (e.g., 2.5g, 26.29 mmol) in acetonitrile (25 mL) in a suitable
reaction flask.[7]

Cool the solution in an ice bath.[7]

Slowly add N-bromosuccinimide (NBS) (e.g., 4.6g, 27.9 mmol) to the cooled, stirring
solution.[7]

Allow the reaction mixture to stir overnight at room temperature, protected from light.[7]

After the reaction is complete, remove the solvent under reduced pressure (rotary
evaporation).[7]

Wash the resulting solid residue with water (100 mL).[7]
Collect the solid product by suction filtration.[7]

Dry the product in vacuo to yield 2-Amino-5-bromopyrimidine as a white solid.[7] A typical
yield for this procedure is around 97%.[7]

1. Dissolve 2-Aminopyrimidine
in Acetonitrile

2. Cool Solution
(Ice Bath)

3. Add N-Bromosuccinimide 4. Stir Overnight
(NBS) at Room Temp (Dark)

2-Amino-5-bromopyrimidine
(Key Intermediate)

Foundational
Element

Multi-Step
Chemical Transformations

Synthesis of
Macitentan Precursor

Final Synthesis

Macitentan
(Active Pharmaceutical Ingredient)

Therapeutic
Application

Pulmonary Arterial
Hypertension Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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